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Compound of Interest

Compound Name: Uridine triphosphate trisodium salt

Cat. No.: B14805702 Get Quote

For researchers, scientists, and drug development professionals, the selection of appropriate

reagents is paramount to achieving reliable and reproducible experimental outcomes. Uridine-

5'-triphosphate (UTP) is a critical nucleotide involved in RNA synthesis and cellular signaling.

While available in various salt forms, UTP trisodium salt is frequently the preferred choice. This

guide provides a comparative analysis of UTP trisodium salt against other potential forms,

supported by available data, to inform your experimental design.

Enhanced Solubility and Stability: The Primary
Advantages
UTP trisodium salt is favored in research and pharmaceutical applications primarily for its

superior solubility and stability in aqueous solutions. The trisodium salt form of UTP is a white,

crystalline powder that readily dissolves in water, forming a clear, colorless solution. This high

solubility is crucial for preparing concentrated stock solutions and ensuring homogeneity in

reaction mixtures.

While direct comparative studies detailing the solubility and stability of various UTP salts are

not extensively published, the general principles of nucleotide chemistry suggest that salt

forms, particularly sodium salts, are more soluble and stable than the free acid form. The free

acid form of UTP is less soluble in water and can be less stable, especially in solutions with

varying pH. The presence of sodium counter-ions helps to maintain the pH of the solution and

stabilize the triphosphate chain of the UTP molecule. Anecdotal evidence and supplier
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information consistently highlight the enhanced solubility and stability of the trisodium salt form,

making it more suitable for a wide range of laboratory applications.

Comparative Data of UTP Salts
The following table summarizes the available physical and chemical properties of UTP

trisodium salt and its common alternatives. The lack of extensive, direct comparative

experimental data in the public domain necessitates a reliance on supplier-provided information

and general chemical principles.

Property
UTP Trisodium
Salt

UTP Disodium
Salt

UTP
Tetrasodium
Salt

UTP (Free
Acid)

Molecular

Formula

C₉H₁₂N₂Na₃O₁₅P

₃

C₉H₁₃N₂Na₂O₁₅P

₃

C₉H₁₁N₂Na₄O₁₄P

₃S
C₉H₁₅N₂O₁₅P₃

Molecular Weight 550.09 g/mol 528.11 g/mol 588.13 g/mol 484.14 g/mol

Appearance
White crystalline

powder

White to off-white

powder

Colorless

transparent liquid

Data not readily

available

Solubility in

Water

High (e.g., 75

g/100 mL at

20°C)[1]

Soluble in water Soluble in water
Slightly

soluble[2]

Storage

Temperature
-20°C[1] -20°C -20°C

2-8°C (sealed,

dry)

Purity (Typical) ≥95% (NMR) ≥95% by HPLC ≥95%
Data not readily

available

Key Applications and Experimental Considerations
UTP trisodium salt is a versatile reagent utilized in numerous molecular biology and

pharmacology applications. Its high purity and stability make it an excellent substrate for

various enzymes.

In Vitro Transcription

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Stability_of_5_Ribonucleotide_Salts_for_Research_and_Pharmaceutical_Applications.pdf
https://foodb.ca/compounds/FDB031251
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Stability_of_5_Ribonucleotide_Salts_for_Research_and_Pharmaceutical_Applications.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14805702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In vitro transcription (IVT) is a fundamental technique for synthesizing RNA molecules from a

DNA template. UTP is one of the four essential ribonucleotide triphosphates (rNTPs) required

for this process. The use of high-purity UTP trisodium salt is critical for achieving high yields of

full-length RNA transcripts.
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Template Preparation

In Vitro Transcription Reaction

Purification

Quality Control

Plasmid DNA

Linearized DNA Template

Restriction Digest

IVT Reaction Mix
(T7/SP6/T3 Polymerase, rNTPs including UTP Trisodium Salt, Buffer)

Incubation (37°C)

DNase I Treatment

RNA Purification
(e.g., column-based)

RNA Quality Control
(Gel Electrophoresis, Spectrophotometry)

Purified RNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b14805702?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_the_Stability_of_5_Ribonucleotide_Salts_for_Research_and_Pharmaceutical_Applications.pdf
https://foodb.ca/compounds/FDB031251
https://www.benchchem.com/product/b14805702#advantages-of-using-utp-trisodium-salt-over-other-salts
https://www.benchchem.com/product/b14805702#advantages-of-using-utp-trisodium-salt-over-other-salts
https://www.benchchem.com/product/b14805702#advantages-of-using-utp-trisodium-salt-over-other-salts
https://www.benchchem.com/product/b14805702#advantages-of-using-utp-trisodium-salt-over-other-salts
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14805702?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14805702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

